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Compound of Interest

Compound Name: (2r)-2-(2-Chlorophenyl)oxirane

Cat. No.: B057693 Get Quote

(2r)-2-(2-Chlorophenyl)oxirane: A Technical
Safety and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for

(2r)-2-(2-Chlorophenyl)oxirane (CAS No. 62566-66-9). The information presented is intended

to assist researchers, scientists, and drug development professionals in the safe handling,

storage, and disposal of this compound.

Chemical and Physical Properties
(2r)-2-(2-Chlorophenyl)oxirane is a chiral epoxide that serves as a valuable building block in

organic synthesis, particularly in the development of pharmaceutical agents.[1] Its reactivity is

centered around the strained oxirane ring, making it susceptible to ring-opening reactions.[1]

The ortho-chlorine substituent on the phenyl ring influences the molecule's electronic properties

and steric environment.[2]
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Property Value Source

Molecular Formula C₈H₇ClO [1][3]

Molecular Weight 154.59 g/mol [1][3]

Appearance Clear Colourless Oil [4]

Boiling Point 211.8 ± 28.0 °C (Predicted) [4]

Density 1.283 ± 0.06 g/cm³ (Predicted) [4]

Solubility
Chloroform (Slightly), DMSO

(Slightly), Methanol (Slightly)
[4]

Hazard Identification and GHS Classification
(2r)-2-(2-Chlorophenyl)oxirane is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard statements.

GHS Pictograms:

Pictogram Meaning

alt text Flammable

alt text
Irritant, Skin Sensitizer, Acute Toxicity (harmful),

Narcotic Effects, Respiratory Tract Irritant

alt text

Carcinogen, Mutagen, Reproductive Toxicity,

Respiratory Sensitizer, Target Organ Toxicity,

Aspiration Toxicity

GHS Hazard Statements:[3][4][5]
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Code Statement Classification

H225
Highly flammable liquid and

vapor

Flammable liquids (Category

2)

H226 Flammable liquid and vapor
Flammable liquids (Category

3)

H302 Harmful if swallowed
Acute toxicity, oral (Category

4)

H312 Harmful in contact with skin
Acute toxicity, dermal

(Category 4)

H315 Causes skin irritation
Skin corrosion/irritation

(Category 2)

H317
May cause an allergic skin

reaction

Sensitization, Skin (Category

1)

H319 Causes serious eye irritation
Serious eye damage/eye

irritation (Category 2)

H332 Harmful if inhaled
Acute toxicity, inhalation

(Category 4)

H335 May cause respiratory irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

H341
Suspected of causing genetic

defects

Germ cell mutagenicity

(Category 2)

Experimental Protocols: Safe Handling and
Emergency Procedures
Due to the hazardous nature of (2r)-2-(2-Chlorophenyl)oxirane, strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling. The following PPE is recommended:

[6]

Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or

NIOSH (US).

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) that satisfy the specifications

of EU Directive 89/686/EEC and the standard EN 374.

Skin and Body Protection: Protective clothing, such as a lab coat. For larger quantities or in

case of potential splashing, a chemical-resistant apron and boots are recommended.

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

full-face respirator with a suitable cartridge (e.g., type ABEK (EN14387) respirator filter).

Handling and Storage
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[6][7]

Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. Use non-sparking tools and take precautionary measures against static discharge.

[7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7] The

recommended storage temperature is refrigerator temperatures.[4] Store away from

incompatible materials and foodstuff containers.[6] The storage area should be locked up.[7]

First-Aid Measures
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate

medical attention.[4][6]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected

area with plenty of soap and water. If skin irritation or a rash occurs, seek medical attention.

[4][6]
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[4][6]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[4][6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Avoid breathing vapors, mist, or gas. Wear appropriate

personal protective equipment.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[6]

Containment and Cleaning Up: Absorb the spill with an inert material (e.g., sand, earth,

vermiculite) and place it in a suitable, closed container for disposal.[6]

Visualized Workflows and Relationships
The following diagrams illustrate key safety workflows and the logical hierarchy of hazard

classifications for (2r)-2-(2-Chlorophenyl)oxirane.

Physical Hazards Health Hazards

H225: Highly flammable liquid and vapor H302: Harmful if swallowed H312: Harmful in contact with skin H315: Causes skin irritation H317: May cause an allergic skin reaction H319: Causes serious eye irritation H332: Harmful if inhaled H335: May cause respiratory irritation H341: Suspected of causing genetic defects

(2r)-2-(2-Chlorophenyl)oxirane
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Caption: GHS Hazard Classification for (2r)-2-(2-Chlorophenyl)oxirane.
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In Case of Spill

Start Handling Procedure

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Handle Chemical Away from
Ignition Sources

Store in a Cool, Dry, Well-Ventilated,
Locked Area

Accidental Release

End of Procedure

Evacuate Area

Contain Spill with
Inert Material

Dispose of Waste
in a Sealed Container
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Caption: Safe Handling and Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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